Cas no 2228988-10-9 (1-(4-bromo-3,5-dimethylphenyl)cyclobutylmethanamine)

• Product Name: 1-(4-bromo-3,5-dimethylphenyl)cyclobutylmethanamine
• CAS No: 2228988-10-9
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• CID: 6369406
• PubChem ID: 165798351
• Update Time: 2025-05-20

1-(4-bromo-3,5-dimethylphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3,5-dimethylphenyl)cyclobutylmethanamine
• EN300-1924206
• 2228988-10-9
• [1-(4-bromo-3,5-dimethylphenyl)cyclobutyl]methanamine

• Inchi： 1S/C13H18BrN/c1-9-6-11(7-10(2)12(9)14)13(8-15)4-3-5-13/h6-7H,3-5,8,15H2,1-2H3
• InChI Key： UESQHPXWMXLJRJ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)C1(CN)CCC1

Computed Properties

• Exact Mass: 267.06226g/mol
• Monoisotopic Mass: 267.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-bromo-3,5-dimethylphenyl)cyclobutylmethanamine

Comprehensive Overview of 1-(4-bromo-3,5-dimethylphenyl)cyclobutylmethanamine (CAS No. 2228988-10-9)

1-(4-bromo-3,5-dimethylphenyl)cyclobutylmethanamine (CAS No. 2228988-10-9) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research due to its unique structural properties. This compound features a cyclobutylmethanamine moiety attached to a 4-bromo-3,5-dimethylphenyl ring, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly intrigued by its potential applications in drug discovery, especially in the development of novel therapeutic agents targeting neurological and metabolic disorders.

The molecular structure of 1-(4-bromo-3,5-dimethylphenyl)cyclobutylmethanamine includes a bromine substituent, which enhances its reactivity in cross-coupling reactions, a hot topic in modern synthetic chemistry. This feature aligns with the growing demand for halogenated aromatic compounds in medicinal chemistry, as they often serve as key building blocks for small-molecule drugs. The compound's cyclobutyl ring also contributes to its conformational rigidity, a property highly sought after in the design of GPCR-targeting drugs, a trending area in pharmaceutical research.

In recent years, the scientific community has shown increased interest in 1-(4-bromo-3,5-dimethylphenyl)cyclobutylmethanamine due to its potential role in addressing challenges related to blood-brain barrier penetration, a critical factor in CNS drug development. This aligns with current industry focus on neurodegenerative diseases such as Alzheimer's and Parkinson's, where researchers are actively seeking novel chemical entities with improved pharmacokinetic properties. The compound's amine functionality further enhances its versatility, allowing for easy derivatization to create libraries of analogs for structure-activity relationship studies.

From a synthetic chemistry perspective, 1-(4-bromo-3,5-dimethylphenyl)cyclobutylmethanamine represents an interesting case study in ring strain utilization. The cyclobutane ring introduces significant strain energy, which can be harnessed to drive unique chemical transformations. This aspect has become particularly relevant with the rising popularity of strain-release chemistry in drug discovery, as evidenced by recent publications in top-tier journals. The compound's bromo-substituted aromatic system also makes it amenable to various palladium-catalyzed coupling reactions, a cornerstone of modern medicinal chemistry synthesis.

The commercial availability of 1-(4-bromo-3,5-dimethylphenyl)cyclobutylmethanamine (CAS No. 2228988-10-9) has made it accessible to researchers exploring fragment-based drug design, another rapidly growing field in pharmaceutical development. Its moderate molecular weight and balanced physicochemical properties position it as an ideal fragment library candidate, addressing the industry's need for high-quality screening compounds. The presence of both hydrogen bond donor (amine) and hydrogen bond acceptor (aromatic system) functionalities enhances its potential for forming critical interactions with biological targets.

Recent patent literature reveals growing interest in cyclobutyl-containing compounds like 1-(4-bromo-3,5-dimethylphenyl)cyclobutylmethanamine for their potential in treating metabolic disorders. This aligns with global health trends focusing on diabetes and obesity management. The compound's structural features suggest possible applications in modulating nuclear receptors, a class of targets gaining attention in metabolic disease research. Its lipophilic character, imparted by the dimethylphenyl group, may contribute to favorable membrane permeability, an essential property for oral drug candidates.

Quality control and characterization of 1-(4-bromo-3,5-dimethylphenyl)cyclobutylmethanamine typically involve advanced analytical techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent requirements of pharmaceutical research, where purity and structural integrity are paramount. The bromine atom in its structure provides a convenient handle for elemental analysis verification, while the aromatic protons create distinctive patterns in 1H NMR spectra that aid in structural confirmation.

From a regulatory perspective, 1-(4-bromo-3,5-dimethylphenyl)cyclobutylmethanamine is not currently classified as a controlled substance in major pharmaceutical markets. However, researchers working with this compound should adhere to standard laboratory safety protocols, particularly when handling brominated aromatic compounds. Proper personal protective equipment and adequate ventilation are recommended when working with this material in laboratory settings.

The future research potential of 1-(4-bromo-3,5-dimethylphenyl)cyclobutylmethanamine (CAS No. 2228988-10-9) appears promising, particularly in the context of targeted protein degradation strategies like PROTACs (Proteolysis Targeting Chimeras). Its structural features could be valuable for designing E3 ligase-binding moieties, a cutting-edge approach in drug discovery. Additionally, the compound's potential utility in covalent inhibitor design through its bromine substituent makes it relevant to current trends in irreversible inhibitor development for challenging therapeutic targets.

In conclusion, 1-(4-bromo-3,5-dimethylphenyl)cyclobutylmethanamine represents a versatile and scientifically interesting compound with multiple potential applications in pharmaceutical research and development. Its unique combination of cyclobutyl strain, bromo-substitution, and primary amine functionality makes it a valuable building block for medicinal chemistry programs. As research into constrained ring systems and halogenated pharmacophores continues to advance, this compound is likely to maintain its relevance in drug discovery efforts targeting various disease areas.